Cas no 1090683-76-3 (2-3-oxo-3-(3-oxopiperazin-1-yl)propyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-3-oxo-3-(3-oxopiperazin-1-yl)propyl-3,4-dihydroquinazolin-4-one
• CAS No: 1090683-76-3
• MF: C₁₅H₁₆N₄O₃
• MW: 300.312542915344
• CID: 6503737
• PubChem ID: 136241635
• Update Time: 2024-01-14

2-3-oxo-3-(3-oxopiperazin-1-yl)propyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-3-oxo-3-(3-oxopiperazin-1-yl)propyl-3,4-dihydroquinazolin-4-one
• 1090683-76-3
• 2-[3-oxo-3-(3-oxopiperazin-1-yl)propyl]-3,4-dihydroquinazolin-4-one
• EN300-26868613
• BDBM50445850
• Z31602976
• CHEMBL3105413

• Inchi： 1S/C15H16N4O3/c20-13-9-19(8-7-16-13)14(21)6-5-12-17-11-4-2-1-3-10(11)15(22)18-12/h1-4H,5-9H2,(H,16,20)(H,17,18,22)
• InChI Key： VUOJMQJNAIKORB-UHFFFAOYSA-N
• SMILES： O=C(CCC1=NC2C=CC=CC=2C(N1)=O)N1CC(NCC1)=O

Computed Properties

• Exact Mass: 300.12224039g/mol
• Monoisotopic Mass: 300.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 90.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines